![molecular formula C18H21N3S B5644767 4-(4-methylphenyl)-N-phenyl-1-piperazinecarbothioamide CAS No. 2349-64-6](/img/structure/B5644767.png)
4-(4-methylphenyl)-N-phenyl-1-piperazinecarbothioamide
Overview
Description
4-(4-methylphenyl)-N-phenyl-1-piperazinecarbothioamide, also known as MeOPP, is a chemical compound that belongs to the piperazine family. It is a white crystalline solid that is commonly used in scientific research as a tool to study the central nervous system.
Mechanism of Action
4-(4-methylphenyl)-N-phenyl-1-piperazinecarbothioamide acts as a selective serotonin and dopamine reuptake inhibitor. It binds to the serotonin and dopamine transporters, preventing the reuptake of these neurotransmitters and increasing their concentration in the synaptic cleft. This results in an increase in the activity of these neurotransmitters, leading to changes in mood, behavior, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, leading to an increase in mood and motivation. This compound has also been shown to decrease the activity of the noradrenergic system, which is involved in the regulation of arousal and attention.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(4-methylphenyl)-N-phenyl-1-piperazinecarbothioamide in lab experiments is its selectivity for the serotonin and dopamine transporters. This allows researchers to study the effects of drugs on these specific systems without affecting other neurotransmitter systems. However, one limitation of using this compound is its potential toxicity. It has been shown to have neurotoxic effects in some animal studies, and caution should be taken when using it in lab experiments.
Future Directions
There are several future directions for research on 4-(4-methylphenyl)-N-phenyl-1-piperazinecarbothioamide. One area of interest is its potential use as a therapeutic drug for the treatment of depression and other mood disorders. This compound has been shown to have antidepressant-like effects in animal studies, and further research is needed to determine its efficacy in humans. Another area of interest is its potential as a tool for studying the role of the dopamine and serotonin systems in addiction and substance abuse. This compound has been shown to modulate the activity of these systems, and further research could lead to the development of new treatments for addiction.
Synthesis Methods
4-(4-methylphenyl)-N-phenyl-1-piperazinecarbothioamide can be synthesized by reacting 4-methylbenzylamine with thionyl chloride, followed by reaction with N-phenylpiperazine. The resulting compound is then reacted with carbon disulfide to obtain this compound.
Scientific Research Applications
4-(4-methylphenyl)-N-phenyl-1-piperazinecarbothioamide has been widely used in scientific research to study the central nervous system. It is commonly used as a tool to investigate the mechanism of action of various drugs, including antidepressants and antipsychotics. This compound has also been used to study the effects of drugs on the dopamine and serotonin systems in the brain.
Properties
IUPAC Name |
4-(4-methylphenyl)-N-phenylpiperazine-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3S/c1-15-7-9-17(10-8-15)20-11-13-21(14-12-20)18(22)19-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKQWHQCLFVMXSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN(CC2)C(=S)NC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20946173 | |
Record name | 4-(4-Methylphenyl)-N-phenylpiperazine-1-carboximidothioic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20946173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24809734 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
2349-64-6 | |
Record name | NSC89462 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=89462 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(4-Methylphenyl)-N-phenylpiperazine-1-carboximidothioic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20946173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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